Cas no 100365-71-7 (Butenal, 2-methyl-)

• Product Name: Butenal, 2-methyl-
• CAS No: 100365-71-7
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 1126755
• PubChem ID: 10336
• Update Time: 2025-04-20

Butenal, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butenal, 2-methyl-
• SB85396
• Crotonaldehyde, 2-methyl-
• 2-methyl-but-2-enal
• DTXSID00859414
• 100365-71-7
• trans-2-Methylcrotonaldehyde
• (e)-2-methyl-2-butenal
• Butenal, 2-methyl- (9CI)
• 2-METHYL-2-BUTENAL
• DB-051666
• 2-methylbut-2-enal

• Inchi： 1S/C5H8O/c1-3-5(2)4-6/h3-4H,1-2H3
• InChI Key： ACWQBUSCFPJUPN-UHFFFAOYSA-N
• SMILES： O=CC(C)=CC

Computed Properties

• Exact Mass: 84.05754
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 72
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds